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Compound of Interest

Compound Name:
Bis(2,2,6,6-tetramethyl-1-

piperidinyloxy-4-yl) sebacate

CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote

Executive Summary & Scientific Rationale
This guide details the experimental validation of HALS 770 (Bis(2,2,6,6-tetramethyl-4-piperidyl)

sebacate), a low-molecular-weight Hindered Amine Light Stabilizer. While widely used in

automotive and construction, HALS 770 is critical in drug development and medical device

engineering for stabilizing polypropylene (PP) and polyethylene (PE) packaging against photo-

oxidative degradation during storage and sterilization.

Why HALS 770? Unlike UV absorbers that merely screen light, HALS 770 acts as a radical

scavenger. Its low molecular weight (481 g/mol ) allows for rapid migration to the polymer

surface, providing exceptional protection against micro-cracking and gloss loss in thick

sections. However, this mobility requires rigorous stability testing to ensure the additive does

not bloom excessively or leach into pharmaceutical products.

Mechanistic Insight: The Denisov Cycle
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To design a valid experiment, one must understand that HALS 770 is not consumed in a linear

stoichiometric reaction. It functions catalytically via the Denisov Cycle. The amine group is

oxidized to a nitroxyl radical (

), which traps polymer alkyl radicals (

).
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Figure 1: The Denisov Cycle illustrating the regenerative capability of HALS 770. Note that

acidic environments can protonate the amine, breaking this cycle (see Section 5).

Experimental Protocol: Accelerated Weathering
Objective: Simulate 1–2 years of outdoor shelf-life exposure to validate mechanical retention

and surface integrity.

Materials & Formulation[1][2][3][4]
Matrix: Polypropylene Homopolymer (PP-H) or HDPE (common in medical bottles).

Stabilizer Loading:
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Control: 0 ppm

Low: 0.1% (1000 ppm)

High: 0.4% (4000 ppm)

Critical Antagonism Check: Ensure the formulation is free of sulfur-containing antioxidants

(e.g., Thioesters) and acidic halogenated flame retardants. HALS 770 is basic (

) and will react with acids to form inactive salts.

Sample Preparation[2][3]
Compounding: Twin-screw extrusion at

.

Molding: Injection mold into ISO 527-2 Type 1A tensile bars (for mechanical testing) and

mm plaques (for color/gloss).

Conditioning: Store samples at

for 48 hours post-molding to allow initial crystallization stabilization.

Weathering Standards (ISO vs. ASTM)
For global regulatory acceptance in medical/material science, ISO 4892-2 (Xenon Arc) is the

gold standard as it simulates the full solar spectrum (UV + Visible + IR).
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Parameter
ISO 4892-2 (Method A,
Cycle 1)

ASTM G154 (Fluorescent
UV)

Light Source Xenon Arc (Full Spectrum) UVA-340 Lamps

Filter
Daylight Filters (Window Glass

simulation optional)
None

Irradiance @ 340nm @ 340nm

BPT (Black Panel Temp)

Cycle
102 min Light / 18 min Light +

Spray
8h UV / 4h Condensation

Suitability
Recommended (Realistic

correlation)
Screening only (Aggressive)
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Figure 2: Step-by-step experimental workflow for HALS 770 validation.

Data Analysis & Interpretation
Chemical Degradation: Carbonyl Index (CI)
As the polymer degrades, oxidation products (ketones, aldehydes, carboxylic acids) form. The

Carbonyl Index is the ratio of these oxidation peaks to a stable reference peak.
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Protocol:

Perform ATR-FTIR or Transmission FTIR on thin films.

Calculate CI using the integration method (Area Under Curve is preferred over Peak Height

for accuracy).

Calculation Table for Polypropylene: | Component | Wavenumber Range (

) | Description | | :--- | :--- | :--- | | Carbonyl Peak (

) |

| Oxidation products | | Reference Peak (

) |

or

| C-H bending (Stable) | | Formula |

| Lower is better |

Physical Degradation: Tensile Retention
The "Fail" criteria for medical packaging is typically defined as 50% loss of elongation at break.

Plot: % Retention of Elongation vs. Exposure Time (Hours).

Expectation: Unstabilized PP will fail <300 hours. HALS 770 (0.2%) stabilized PP should

exceed 2000 hours.

Critical Considerations & Troubleshooting
The "Acid Rain" Antagonism
HALS 770 is a base.[1][2] If your testing environment (or the polymer formulation) contains

acidic species, the HALS will be neutralized:

Avoid: Halogenated flame retardants, thioester antioxidants (DSTDP), and pesticide

exposure during testing.
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Migration and Blooming
Because HALS 770 has a low molecular weight (

g/mol ), it migrates easily.

Risk: In drug packaging, this can lead to interaction with the Active Pharmaceutical

Ingredient (API).

Validation: Perform Extractables & Leachables (E&L) studies (LC-MS) alongside weathering

to ensure the stabilizer stays in the matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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